Cas no 1856-98-0 (21H-Biline-8,12-dipropanoicacid,3,18-diethyl-1,4,5,15,16,19,22,24-octahydro-2,7,13,17-tetramethyl-1,19-dioxo-)

• Product Name: 21H-Biline-8,12-dipropanoicacid,3,18-diethyl-1,4,5,15,16,19,22,24-octahydro-2,7,13,17-tetramethyl-1,19-dioxo-
• CAS No: 1856-98-0
• MF: C₃₃H₄₂N₄O₆
• MW: 590.709788799286
• CID: 143543
• PubChem ID: 5795125
• Update Time: 2025-04-19

21H-Biline-8,12-dipropanoicacid,3,18-diethyl-1,4,5,15,16,19,22,24-octahydro-2,7,13,17-tetramethyl-1,19-dioxo- Chemical and Physical Properties

Names and Identifiers

• 21H-Biline-8,12-dipropanoicacid,3,18-diethyl-1,4,5,15,16,19,22,24-octahydro-2,7,13,17-tetramethyl-1,19-dioxo-
• 21H-Biline-8,12-dipropanoicacid,3,18-diethyl-1,4,5,15,16,19,22,24-octahydro-2,7,13,17-tetramet...
• 3-[(2Z)-2-[[3-(2-carboxyethyl)-5-[[(2S)-3-ethyl-4-methyl-5-oxo-1,2-dihydropyrrol-2-yl]methyl]-4-methyl-1H-pyrrol-2-yl]methylidene]-5-[[(2S)-4-ethyl-3-methyl-5-oxo-1,2-dihydropyrrol-2-yl]methyl]-4-meth
• 3,18-Diethyl-1,4,5,15,16,19,22,24-octahydro-2,7,13,17-tetramethyl-1,19-dioxo-21H-biline-8,12-dipropionic acid
• 3-[2-[[3-(2-carboxyethyl)-5-[(4-ethyl-3-methyl-5-oxo-1,2-dihydropyrrol-2-yl)methyl]-4-methyl-pyrrol-2-ylidene]methyl]-5-[(3-ethyl-4-methyl-5-oxo-1,2-dihydropyrrol-2-yl)methyl]-4-methyl-1H-pyrrol-3-yl]propan
• Urobilin
• I-Urobilin
• Urobilin-IXα
• 3,18-Diethyl-1,4,5,15,16,19,22,24-octahydro-2,7,13,17-tetramethyl-1,19-dioxo-21H-biline-8,12-dipropanoic acid
• 3-[2-[[3-(2-carboxyethyl)-5-[(3-ethyl-4-methyl-5-oxo-1,2-dihydropyrrol-2-yl)methyl]-4-methyl-1H-pyrrol-2-yl]methylidene]-5-[(4-ethyl-3-methyl-5-oxo-1,2-dihydropyrrol-2-yl)methyl]-4-methyl-pyrrol-3-yl]propanoic acid
• 1856-98-0
• 3-{2-({3-(2-Carboxyethyl)-5-[(3-ethyl-4-methyl-5-oxo-2,5-dihydro-1H-pyrrol-2-yl)methyl]-4-methyl-2H-pyrrol-2-ylidene}methyl)-5-[(4-ethyl-3-methyl-5-oxo-2,5-dihydro-1H-pyrrol-2-yl)methyl]-4-methyl-1H-pyrrol-3-yl}propanoic acid
• Urobilin IXa
• SCHEMBL5085711
• 3-{2-[(Z)-{3-(2-Carboxyethyl)-5-[(3-ethyl-4-methyl-5-oxo-2,5-dihydro-1H-pyrrol-2-yl)methyl]-4-methyl-2H-pyrrol-2-ylidene}methyl]-5-[(4-ethyl-3-methyl-5-oxo-2,5-dihydro-1H-pyrrol-2-yl)methyl]-4-methyl-1H-pyrrol-3-yl}propanoic acid
• 34159-78-9
• NS00046541
• 3-[(2Z)-2-[[3-(2-carboxyethyl)-5-[(3-ethyl-4-methyl-5-oxo-1,2-dihydropyrrol-2-yl)methyl]-4-methyl-1H-pyrrol-2-yl]methylidene]-5-[(4-ethyl-3-methyl-5-oxo-1,2-dihydropyrrol-2-yl)methyl]-4-methylpyrrol-3-yl]propanoic acid
• 34159-71-2
• DTXSID201334824
• (-)-Urobilin
• 3,18-diethyl-1,4,5,15,16,19,22,24-octahydro-2,7,13,17-tetramethyl-1,19-dioxo-Biline-8,12-dipropionic acid
• DTXSID601334826
• SCHEMBL22498693
• SCHEMBL5085706
• DTXSID30883762
• 8,12-bis(2-carboxyethyl)-3,18-diethyl-2,7,13,17-tetramethylbilene-b-1,19(4H,16H)-dione
• CHEBI:36378
• 3,18-diethyl-2,7,13,17-tetramethyl-1,19-dioxo-1,4,5,15,16,19,22,24-octahydro-21H-biline-8,12-dipropanoic acid

• Inchi： 1S/C33H42N4O6/c1-7-20-19(6)32(42)37-27(20)14-25-18(5)23(10-12-31(40)41)29(35-25)15-28-22(9-11-30(38)39)17(4)24(34-28)13-26-16(3)21(8-2)33(43)36-26/h15,26-27,35H,7-14H2,1-6H3,(H,36,43)(H,37,42)(H,38,39)(H,40,41)/b28-15-
• InChI Key： KDCCOOGTVSRCHX-MBTHVWNTSA-N
• SMILES： O=C1C(C)=C(CC)C(CC2=C(C)C(CCC(=O)O)=C(/C=C3/C(CCC(=O)O)=C(C)C(CC4C(C)=C(CC)C(N4)=O)=N/3)N2)N1

Computed Properties

• Exact Mass: 589.30283
• Monoisotopic Mass: 590.31
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• Rotatable Bond Count: 13
• Complexity: 1350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 161A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.32g/cm3
• Boiling Point: 890.5ºC at 760 mmHg
• Flash Point: 492.4ºC
• Refractive Index: 1.639
• PSA: 158.05
• LogP: 4.79270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrapyrroles and derivatives Bilirubins